Cas no 667412-89-7 (3-methoxy-2-[(3-methoxyphenyl)methoxy]benzaldehyde)

3-methoxy-2-[(3-methoxyphenyl)methoxy]benzaldehyde structure
667412-89-7 structure
Product Name:3-methoxy-2-[(3-methoxyphenyl)methoxy]benzaldehyde
CAS No:667412-89-7
MF:C16H16O4
MW:272.295845031738
MDL:MFCD03422412
CID:1072152
PubChem ID:3739484
Update Time:2025-04-20

3-methoxy-2-[(3-methoxyphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-2-((3-methoxybenzyl)oxy)benzaldehyde
    • 3-Methoxy-2-[(3-methoxybenzyl)oxy]benzaldehyde
    • AC1MVVWB
    • ALBB-001225
    • BBL017280
    • CTK5C5138
    • MolPort-000-889-706
    • SBB030143
    • STK443031
    • 3-methoxy-2-[(3-methoxyphenyl)methoxy]benzaldehyde
    • DTXSID70395773
    • 667412-89-7
    • VS-06016
    • MFCD03422412
    • AKOS000308801
    • CS-0317395
    • MDL: MFCD03422412
    • Inchi: 1S/C16H16O4/c1-18-14-7-3-5-12(9-14)11-20-16-13(10-17)6-4-8-15(16)19-2/h3-10H,11H2,1-2H3
    • InChI Key: DCLCAUQOROJRLT-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=CC=1C=O)OC)CC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 272.10488
  • Monoisotopic Mass: 272.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 409.0±38.0 °C at 760 mmHg
  • Flash Point: 201.2±26.8 °C
  • PSA: 44.76
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-methoxy-2-[(3-methoxyphenyl)methoxy]benzaldehyde Security Information

3-methoxy-2-[(3-methoxyphenyl)methoxy]benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-Methoxy-2-[(3-methoxybenzyl)oxy]benzaldehyde; 95%
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